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Compound of Interest

Compound Name: Branaplam Hydrochloride

Cat. No.: B606337

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information regarding the solubility and stability of Branaplam
hydrochloride in Dimethyl Sulfoxide (DMSQO), a common solvent used in preclinical and in
vitro research. Understanding these parameters is critical for accurate experimental design,
data interpretation, and the overall success of research and development activities.

Introduction to Branaplam Hydrochloride

Branaplam (also known as LMIO70 or NVS-SM1) is a small molecule that modulates the
splicing of survival motor neuron 2 (SMN2) pre-mRNA.[1][2][3] It is being investigated for its
therapeutic potential in neurodegenerative disorders. For laboratory-based research,
Branaplam hydrochloride is frequently dissolved in DMSO to create stock solutions for
various assays. Therefore, a comprehensive understanding of its solubility and stability in this
solvent is paramount.

Quantitative Data Summary

The following tables summarize the available quantitative data on the solubility and stability of
Branaplam and its hydrochloride salt in DMSO. It is important to note that solubility can be
influenced by factors such as the purity of the compound, the water content of the DMSO,
temperature, and the use of physical methods like sonication and heating.[4][5][6]

Table 1: Solubility of Branaplam and Branaplam Hydrochloride in DMSO

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b606337?utm_src=pdf-interest
https://www.benchchem.com/product/b606337?utm_src=pdf-body
https://www.benchchem.com/product/b606337?utm_src=pdf-body
https://www.benchchem.com/product/b606337?utm_src=pdf-body
https://smanewstoday.com/news/lmi070-sma-type-1-has-promising-drug-properties-efficacy-preclinical-study-reports/
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/Branaplam/
https://old.sinapse.pt/files/section/e78_s199_branaplam_as_a_promising_splicing_modulator_from_spinal_muscular_file.pdf
https://www.benchchem.com/product/b606337?utm_src=pdf-body
https://www.selleckchem.com/products/branaplam-lmi070.html
https://www.medchemexpress.com/LMI070.html
https://www.medchemexpress.com/branaplam-hydrochloride.html
https://www.benchchem.com/product/b606337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Compound

Reported
Solubility

Molar Conditions
) Source(s)
Equivalent Noted

Branaplam

3 mg/mL

Use fresh
DMSO; moisture

7.62 mM (4]
can reduce

solubility.

Branaplam

3.33 mg/mL

Ultrasonic,
8.46 mM warming, and [51[7]
heat to 60°C.

Branaplam

5 mg/mL

Ultrasonic,
12.71 mM warming, and [8]

heat to 80°C.

Branaplam

20 mg/mL

Use fresh

DMSO:; moisture
50.82 mM [4]

can reduce

solubility.

Branaplam

Hydrochloride

250 mg/mL

Requires

sonication. Use
581.48 mM newly opened [6]
DMSO as it is

hygroscopic.

Table 2: Stability of Branaplam and Branaplam Hydrochloride in DMSO (Storage Conditions)
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Storage )
Compound Duration Storage Notes  Source(s)
Temperature
Sealed storage,
away from
Branaplam -20°C 1 month ] [6][8]
moisture and
light.
Sealed storage,
away from
Branaplam -80°C 6 months ) [6][8]
moisture and
light.
Sealed storage,
Branaplam -20°C 6 months away from [5]
moisture.
Sealed storage,
Branaplam -80°C 1 year away from [5]
moisture.
Branaplam
) 4°C 2 weeks In DMSO. [9]
Hydrochloride
Branaplam
] -80°C 6 months In DMSO. 9]
Hydrochloride

Experimental Protocols

The following are generalized protocols for determining the solubility and stability of
Branaplam hydrochloride in DMSO. These protocols are based on standard laboratory
practices and should be adapted as needed for specific experimental requirements.

Protocol 1: Determination of Saturated Solubility of Branaplam Hydrochloride in DMSO

Objective: To determine the maximum concentration of Branaplam hydrochloride that can be
dissolved in DMSO at a specific temperature.

Materials:
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e Branaplam hydrochloride powder
e Anhydrous, high-purity DMSO

» Vortex mixer

e Thermostatic shaker or water bath
e Microcentrifuge

o Calibrated analytical balance

o High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)
and detector (e.g., UV-Vis)

e Volumetric flasks and pipettes

e Syringe filters (0.22 um)

Procedure:

e Preparation of Supersaturated Solutions:

o Accurately weigh an excess amount of Branaplam hydrochloride powder into several
vials.

o Add a precise volume of DMSO to each vial to create a slurry.
o Equilibration:
o Tightly cap the vials.
o Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25°C).

o Allow the solutions to equilibrate for a set period (e.g., 24-48 hours) with continuous
agitation to ensure saturation is reached.

o Sample Preparation for Analysis:
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o After equilibration, allow the vials to stand undisturbed at the set temperature for a short
period to allow undissolved solid to settle.

o Carefully withdraw a sample from the supernatant.

o Immediately filter the sample through a 0.22 pum syringe filter to remove any undissolved
particles.

e Quantification by HPLC:

o Prepare a series of standard solutions of Branaplam hydrochloride in DMSO of known
concentrations.

o Generate a standard curve by injecting the standard solutions into the HPLC system and
recording the peak areas.

o Inject the filtered sample from the equilibrated solution into the HPLC system.

o Determine the concentration of Branaplam hydrochloride in the sample by comparing its
peak area to the standard curve.

Protocol 2: Assessment of Stability of Branaplam Hydrochloride in DMSO Solution

Objective: To evaluate the chemical stability of Branaplam hydrochloride in a DMSO stock
solution over time under specific storage conditions.

Materials:

o A stock solution of Branaplam hydrochloride in DMSO at a known concentration (e.g., 10
mg/mL)

o HPLC system with a suitable column and detector
o Temperature-controlled storage units (e.g., refrigerator at 4°C, freezers at -20°C and -80°C)
 Light-protective storage containers (e.g., amber vials)

Procedure:
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e Preparation and Initial Analysis (Time Zero):
o Prepare a fresh stock solution of Branaplam hydrochloride in DMSO.

o Immediately perform an HPLC analysis to determine the initial concentration and purity of
the solution. This will serve as the time zero (T=0) reference. Note any impurity peaks.

o Storage:

o Aliquot the stock solution into multiple amber vials to avoid repeated freeze-thaw cycles
for the bulk solution.

o Store the vials under the desired conditions (e.g., 4°C, -20°C, and -80°C).
e Time-Point Analysis:

o At predetermined time points (e.g., 1, 2, 4, 8, and 12 weeks), retrieve one vial from each
storage condition.

o Allow the frozen samples to thaw completely at room temperature.
o Perform HPLC analysis on each sample.
o Data Analysis:

o Compare the concentration of Branaplam hydrochloride at each time point to the initial
(T=0) concentration.

o Monitor for the appearance of new peaks or an increase in the area of existing impurity
peaks, which would indicate degradation.

o Calculate the percentage of the initial concentration remaining at each time point.

Visualizations

Diagram 1: Experimental Workflow for Solubility Determination
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Caption: Workflow for determining the saturated solubility of a compound.

Diagram 2: Experimental Workflow for Stability Assessment
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Caption: Workflow for assessing the stability of a compound in solution.

Conclusion and Recommendations

The solubility of Branaplam hydrochloride in DMSO can vary significantly depending on the
experimental conditions. For preparing high-concentration stock solutions, the use of fresh,
anhydrous DMSO along with sonication and gentle warming is recommended. However,
researchers should empirically determine the solubility for their specific lot of compound and
experimental setup.

For storage, it is advisable to store stock solutions of Branaplam hydrochloride in DMSO at
-20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles and prevent
degradation from moisture absorption. Storage at 4°C should be limited to short periods. As
with any experimental reagent, it is best practice to prepare fresh solutions when possible and
to periodically check the integrity of stored stock solutions, especially for long-term
experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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